![molecular formula C20H24N2O3S B5525091 [4-(methylthio)phenyl][4-(pyridin-2-ylmethoxy)piperidin-1-yl]acetic acid](/img/structure/B5525091.png)
[4-(methylthio)phenyl][4-(pyridin-2-ylmethoxy)piperidin-1-yl]acetic acid
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Overview
Description
[4-(methylthio)phenyl][4-(pyridin-2-ylmethoxy)piperidin-1-yl]acetic acid, also known as MPPA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
Chemical Synthesis and Modifications
The chemical structure of [4-(methylthio)phenyl][4-(pyridin-2-ylmethoxy)piperidin-1-yl]acetic acid suggests its potential use in the synthesis of complex organic compounds. For instance, research has shown the utility of related structures in generating novel compounds through processes like the Mannich reaction, which could lead to the development of new pharmaceuticals or materials with unique properties (Naik et al., 2013). Additionally, compounds with similar chemical scaffolds have been explored for their electrochemical properties, indicating potential applications in materials science, particularly in the development of novel electrochemical sensors or devices.
Biological Activity and Drug Design
Compounds bearing resemblance to this compound have been investigated for their biological activities. For example, certain piperidine derivatives have shown antimycobacterial properties, suggesting that similar compounds could be explored as potential therapeutics against bacterial infections (Kumar et al., 2008). Furthermore, the structural motif present in this compound is found in molecules that have been synthesized for the investigation of their anticancer properties, indicating its relevance in the design of novel oncology drugs.
Catalysis and Synthetic Methodology
Research on molecules with structural similarities to this compound has contributed to advances in catalysis and synthetic methodologies. Isothiourea-mediated synthesis processes involving similar compounds have been reported, which facilitate the creation of pyridine derivatives. This highlights the compound's potential application in catalysis and as a building block in organic synthesis to achieve complex molecular architectures efficiently (Stark et al., 2013).
Materials Science
The structural features of this compound may also find applications in materials science, particularly in the development of luminescent materials. Compounds with pyridyl and thiazole units have been studied for their luminescent properties, which could be leveraged in the design of new materials for sensing, imaging, or lighting applications (Grummt et al., 2007).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(4-methylsulfanylphenyl)-2-[4-(pyridin-2-ylmethoxy)piperidin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3S/c1-26-18-7-5-15(6-8-18)19(20(23)24)22-12-9-17(10-13-22)25-14-16-4-2-3-11-21-16/h2-8,11,17,19H,9-10,12-14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEWLCHVBYFFNGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C(C(=O)O)N2CCC(CC2)OCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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